molecular formula C20H22N10O B2985566 N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide CAS No. 1421493-31-3

N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide

Cat. No. B2985566
CAS RN: 1421493-31-3
M. Wt: 418.465
InChI Key: GQPYIQASSBZPOX-UHFFFAOYSA-N
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Description

N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22N10O and its molecular weight is 418.465. The purity is usually 95%.
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Scientific Research Applications

Antileishmanial Activity

Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects including potent antileishmanial activities . In a study, some hydrazine-coupled pyrazoles were synthesized and their in vitro antileishmanial activities were evaluated against Leishmania aethiopica clinical isolate .

Antimalarial Activity

The same study also evaluated the in vivo antimalarial activities of these pyrazole derivatives against Plasmodium berghei infected mice . The results revealed that certain compounds displayed superior antipromastigote activity .

Molecular Docking Studies

Molecular docking studies were conducted on Lm-PTR1, complexed with Trimethoprim . This justified the better antileishmanial activity of certain compounds .

Antibacterial Activity

Pyrazolines and their derivatives have been reported to have antibacterial activities . This suggests that the compound could potentially have antibacterial applications.

Antifungal Activity

Similarly, pyrazolines and their derivatives have also been reported to have antifungal activities . This suggests potential antifungal applications for the compound.

Antioxidant Activity

Pyrazolines and their derivatives have been reported to have antioxidant activities . This suggests that the compound could potentially be used in the treatment of diseases associated with oxidative stress.

Antitumor Activity

Pyrazolines and their derivatives have been reported to have antitumor activities . This suggests potential antitumor applications for the compound.

Antidepressant Activity

Pyrazolines and their derivatives have been reported to have antidepressant activities . This suggests potential antidepressant applications for the compound.

properties

IUPAC Name

N-[2-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]-2-methyl-6-pyrazol-1-ylpyrimidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N10O/c1-13-9-14(2)30(28-13)18-11-17(23-12-24-18)21-6-7-22-20(31)16-10-19(27-15(3)26-16)29-8-4-5-25-29/h4-5,8-12H,6-7H2,1-3H3,(H,22,31)(H,21,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQPYIQASSBZPOX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1C2=NC=NC(=C2)NCCNC(=O)C3=CC(=NC(=N3)C)N4C=CC=N4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N10O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide

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